Cas no 2227798-37-8 ((3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: (3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 2227798-37-8
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 6109455
• PubChem ID: 165707564
• Update Time: 2025-05-21

(3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid
• (3S)-3-hydroxy-3-[4-(trifluoromethyl)pyridin-3-yl]propanoic acid
• 2227798-37-8
• EN300-1944990

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)6-1-2-13-4-5(6)7(14)3-8(15)16/h1-2,4,7,14H,3H2,(H,15,16)/t7-/m0/s1
• InChI Key： UHCXKPMKVBLQJN-ZETCQYMHSA-N
• SMILES： FC(C1C=CN=CC=1[C@H](CC(=O)O)O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4Ų

Additional information on (3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid

Comprehensive Overview of (3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid (CAS No. 2227798-37-8)

(3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid (CAS No. 2227798-37-8) is a chiral organic compound featuring a pyridine core substituted with a trifluoromethyl group and a hydroxypropanoic acid side chain. This structure imparts unique physicochemical properties, making it a subject of interest in pharmaceutical research, medicinal chemistry, and biocatalysis. The compound's stereospecificity (3S configuration) is critical for its potential applications in drug development, particularly in targeting enzymes or receptors with high selectivity.

Recent studies highlight the growing demand for fluorinated compounds like (3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group is a key motif in modern drug design, often improving lipophilicity and binding affinity. Researchers are exploring its role in central nervous system (CNS) therapeutics and anti-inflammatory agents, aligning with trends in personalized medicine and precision drug delivery.

Synthetic routes to CAS No. 2227798-37-8 often involve asymmetric catalysis or enzymatic resolution to achieve the desired (3S)-stereochemistry. Green chemistry principles are increasingly applied, leveraging biocatalysts or flow chemistry to reduce waste. These methods address the pharmaceutical industry's push toward sustainable synthesis, a topic frequently searched in AI-driven drug discovery platforms.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, with emphasis on chiral purity assessment. Its stability under various pH and temperature conditions is also a focus, as these factors influence formulation development. Such data are vital for regulatory submissions, reflecting the industry's emphasis on quality-by-design (QbD) principles.

Beyond pharmaceuticals, (3S)-3-hydroxy-3-4-(trifluoromethyl)pyridin-3-ylpropanoic acid has potential in agrochemicals and material science. Its hydrogen-bonding capacity and metal-chelating properties are being investigated for catalytic applications. These interdisciplinary uses resonate with searches for multi-functional compounds in AI-based molecular design tools.

In summary, CAS No. 2227798-37-8 represents a versatile scaffold bridging drug discovery and industrial chemistry. Its stereochemical complexity and fluorine incorporation align with current research priorities, making it a compelling case study for structure-activity relationship (SAR) optimization and patent landscaping in intellectual property databases.